8-(4-Fluorophenyl)-1,3-dimethyl-5-[(4-methylphenyl)methyl]purino[8,9-c][1,2,4]triazole-2,4-dione

• IUPAC Name: 8-(4-fluorophenyl)-1,3-dimethyl-5-[(4-methylphenyl)methyl]purino[8,9-c][1,2,4]triazole-2,4-dione
• InChI: InChI=1S/C22H19FN6O2/c1-13-4-6-14(7-5-13)12-28-17-19(26(2)22(31)27(3)20(17)30)29-18(24-25-21(28)29)15-8-10-16(23)11-9-15/h4-11H,12H2,1-3H3
• InChI Key: IOAAGTQVKLRPTB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C3=C(N(C(=O)N(C3=O)C)C)N4C2=NN=C4C5=CC=C(C=C5)F
• Molecular Formula: C22H19FN6O2
• Molecular Weight: 418.4 g/mol
• CAS No.: 921883-80-9

Description

8-(4-Fluorophenyl)-1,3-dimethyl-5-[(4-methylphenyl)methyl]purino[8,9-c][1,2,4]triazole-2,4-dione is a useful research compound. Its molecular formula is C22H19FN6O2 and its molecular weight is 418.432. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Chemical synthesis and biological activity studies of related triazole and purine derivatives have shown significant potential in various therapeutic areas. For instance, compounds with triazole and purine structures have been synthesized to explore their antitumor activity and vascular relaxing effects (Ueda, Adachi, Sakakibara, Asano, & Nakagami, 1987). Moreover, radiolabelling techniques using triazole diones have been developed to aid in PET imaging, providing versatile tools for new developments in this field (Flagothier Jessica, Warnier Corentin, Dammicco Sylvestre, Lemaire Christian, & L. André, 2013).

Polymer Science Applications

In polymer science, the incorporation of triazole units into polymers has been explored for their potential in creating novel materials. Ionic liquids and microwave irradiation have been used as green protocols for polycondensation, leading to the synthesis of poly(urea-urethane)s with heterocyclic and chromophoric moieties (Mallakpour, S., & Rafiee, Z., 2007). These polymers exhibit good solubility and moderate inherent viscosities, highlighting their potential in various applications.